Cas no 2168559-62-2 (1-Propanol, 3-amino-2,2-dimethyl-, ethanedioate)

1-Propanol, 3-amino-2,2-dimethyl-, ethanedioate structure
2168559-62-2 structure
Product Name:1-Propanol, 3-amino-2,2-dimethyl-, ethanedioate
CAS No:2168559-62-2
MF:C7H15NO5
MW:193.197702646255
CID:6846572
PubChem ID:133080569
Update Time:2025-03-10

1-Propanol, 3-amino-2,2-dimethyl-, ethanedioate Chemical and Physical Properties

Names and Identifiers

    • 2168559-62-2
    • 1-Propanol, 3-amino-2,2-dimethyl-, ethanedioate (1:1)
    • 3-Amino-2,2-dimethylpropan-1-ol oxalate
    • 1-Propanol, 3-amino-2,2-dimethyl-, ethanedioate
    • Inchi: 1S/C5H13NO.C2H2O4/c1-5(2,3-6)4-7;3-1(4)2(5)6/h7H,3-4,6H2,1-2H3;(H,3,4)(H,5,6)
    • InChI Key: ZBWYFJITEDKIHZ-UHFFFAOYSA-N
    • SMILES: OCC(C)(C)CN.OC(C(=O)O)=O

Computed Properties

  • Exact Mass: 193.09502258Da
  • Monoisotopic Mass: 193.09502258Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 124
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 121Ų
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